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This section covers the compound's basic information and critical handling parameters for maintaining its

stability.

Property Specification

Chemical Name N-[3',4'-Dichloro(1,1'-biphenyl)-yl]-4-hydroxy-2H-1,2-benzothiazine-3-carboxamide

1,1-dioxide [1]

CAS Number 1221971-47-6 [1] [2]

Molecular
Formula

C₂₁H₁₄Cl₂N₂O₄S [1] [2]

Molecular
Weight

461.32 g/mol [1] [2]

Purity ≥95% (HPLC) [1] [2]

Storage -20°C, desiccated [1] [2]

Solubility DMSO [2]

Q: What are the critical storage conditions for PF-9184?
A: PF-9184 should be stored desiccated at -20°C, both for short-term and long-term stability.
Always allow the vial to reach room temperature before opening to prevent moisture

condensation [1] [2].
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Handling Precautions & Safety

Q: What personal protective equipment (PPE) should be used when handling PF-9184?
A: While the search results do not specify PPE, as a standard laboratory practice for handling

potent bioactive compounds, you should wear appropriate gloves, a lab coat, and safety
glasses.

Q: How should I prepare and handle solutions of PF-9184?
A: PF-9184 is soluble in DMSO [2]. Prepare stock solutions in a certified chemical fume hood. It

is recommended to make aliquots of the stock solution to avoid repeated freeze-thaw cycles.

The following diagram outlines the core workflow for handling PF-9184 and its primary biological target

based on available information.
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Pharmacological Profile & Experimental Design

This quantitative data is essential for planning and interpreting your experiments.
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Activity & Selectivity Parameter Value Experimental Context

Human mPGES-1 IC₅₀ 16.5 nM Recombinant enzyme inhibition [1]

Rat mPGES-1 IC₅₀ 1080 nM Recombinant enzyme inhibition [1]

Selectivity over COX-1/2 >6500-fold Demonstrates specificity for mPGES-1 [1]

Cellular PGE₂ Inhibition Active IL-1β-induced PGE₂ synthesis in cells [1]

Q: What is the core biological activity of PF-9184?
A: PF-9184 is a potent and selective inhibitor of microsomal prostaglandin E synthase-1
(mPGES-1). It effectively blocks the production of prostaglandin E2 (PGE₂) with high specificity,
showing minimal activity against the related COX-1 and COX-2 enzymes [1].

Q: Why is mPGES-1 a target of interest in research?
A: Inhibition of mPGES-1 is being explored as a potential strategy to overcome tumor-mediated

immunosuppression. Research in melanoma models shows that mPGES-1 knockout can
increase CD8+ T-cell infiltration into tumors and work synergistically with anti-PD-1

immunotherapy to cause durable tumor regression [3]. This makes mPGES-1 a compelling
target in immuno-oncology research.

Troubleshooting Common Issues

Q: I observed precipitation when diluting my stock solution into an aqueous buffer. What
should I do?

A: This is common with DMSO stocks. Ensure the final DMSO concentration in your assay is
low (typically ≤0.1-0.5%). You can try slowly adding the stock solution to vigorously stirred

assay buffer. For cell-based assays, confirm the compound is soluble at the working
concentration and that the culture medium is at the correct pH and temperature.

Q: The inhibitory effect in my cellular assay is lower than expected. What could be the cause?
A: Consider these factors:

Species Specificity: PF-9184 is significantly less potent against rat mPGES-1 (IC₅₀ =
1080 nM) compared to human (IC₅₀ = 16.5 nM). Verify the model system's relevance [1].

Cell System Validation: Ensure your cellular model expresses mPGES-1. The enzyme
is often induced by pro-inflammatory stimuli like IL-1β, which was used in the original

characterization study [1].
Stock Solution Age: Repeated freeze-thaw cycles or prolonged storage of stock

solutions in solution can lead to compound degradation.
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Experimental Context: mPGES-1 in Cancer Research

The diagram below illustrates the key research findings that establish mPGES-1 as a potential therapeutic

target in the tumor microenvironment.
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Important Usage Notes

Licensing: PF-9184 is sold for research purposes under an agreement from Pfizer Inc [1]. Ensure
your use complies with relevant material transfer agreements.

Intended Use: This compound, like others from suppliers such as Tocris, is intended for laboratory
research only and is not for human diagnostic or therapeutic use [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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